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Compound of Interest

3-Bromo-5-
Compound Name: o
(bromomethyl)benzonitrile

Cat. No.: B054326

Essential Safety and Handling Guide for 3-
Bromo-5-(bromomethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-5-(bromomethyl)benzonitrile (CAS No: 124289-24-3). Adherence to these protocols
is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information

3-Bromo-5-(bromomethyl)benzonitrile is a hazardous chemical that requires careful
handling. The compound is classified as a danger, with hazard statements indicating it can be
harmful if swallowed, in contact with skin, or inhaled, and can cause severe skin burns and eye
damage.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1] Seek immediate medical attention.
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e Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention.[1][3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[1] Seek immediate medical attention.

Physical and Chemical Properties

Property Value

CAS Number 124289-24-3

Linear Formula C8H5Br2N

Physical Form Solid

Purity 95%

Storage Inert atmosphere, 2-8°C, away from direct

sunlight and heat.[4]

Signal Word Danger

Operational Plan: Safe Handling Protocol

1. Engineering Controls:

 All handling of 3-Bromo-5-(bromomethyl)benzonitrile, including weighing and solution
preparation, must be conducted in a certified chemical fume hood with adequate exhaust.[3]

[5]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1][2][3]

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling this compound:[4]
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PPE Category Specification

Chemical safety goggles conforming to EN166
Eye and Face or NIOSH standards. A face shield may also be
necessary.[1][2][3][6]

Chemical-resistant gloves such as nitrile rubber.
) Double-gloving is recommended.[3][4][7] Gloves
Hand Protection i
must be inspected before use and changed

immediately if contaminated.[6][8]

] Alab coat, long pants, and closed-toe shoes are
Body Protection ) )
required to prevent skin exposure.[3][5]

3. Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the fume hood is operational and the work area is
clean. Cover the work surface with absorbent bench paper.[5]

e Donning PPE: Put on all required PPE as specified in the table above.

» Weighing and Transfer: Carefully weigh the solid compound using anti-static weigh paper or
a tared container to minimize dust generation.[5] Use a spatula for all transfers.

o Solution Preparation: If preparing a solution, slowly add the solid to the solvent in a suitable
container within the fume hood. Keep the container capped when not in use.[5]

» Post-Handling: After handling, decontaminate the work area and any equipment used.

» Doffing PPE: Carefully remove PPE, avoiding contact with the outer surfaces of the gloves.
[4] Dispose of contaminated disposable PPE as hazardous waste.

» Hygiene: Wash hands thoroughly with soap and water after removing PPE and before
leaving the laboratory.[5][6] Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan
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All waste containing 3-Bromo-5-(bromomethyl)benzonitrile must be treated as hazardous

waste.

Solid Waste: Collect unused solid compound, contaminated weigh paper, and other solid
materials in a dedicated, labeled hazardous waste container.[4][5]

Liguid Waste: Collect solutions containing the compound in a separate, labeled hazardous
waste container for halogenated organic waste.[4][5] Do not empty into drains.[1][6]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste stream.[5]

Disposal Method: All waste must be disposed of through a licensed hazardous waste
disposal service, typically via high-temperature incineration.[5][6]

Emergency Procedures: Spill Management

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, and the spill is contained within a fume hood if
possible.

Contain: Absorb the spill with an inert material such as sand or vermiculite. Do not use
combustible materials like sawdust.[3]

Collect: Carefully sweep up and shovel the absorbed material into a suitable, sealed
container for disposal as hazardous waste.[1][2][6]

Decontaminate: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,
during the entire cleanup process.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Bromo-5-(bromomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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